Cas no 71205-41-9 (1-[3-(methylsulfanyl)phenyl]thiourea)

• Product Name: 1-[3-(methylsulfanyl)phenyl]thiourea
• CAS No: 71205-41-9
• MF: C₈H₁₀N₂S₂
• MW: 198.308398723602
• CID: 1749233
• PubChem ID: 2731100
• Update Time: 2025-05-21

1-[3-(methylsulfanyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[3-(methylsulfanyl)phenyl]thiourea
• N-[3-(methylthio)phenyl]thiourea
• Thiourea, N-[3-(methylthio)phenyl]-
• (3-methylsulfanylphenyl)thiourea
• (3-(Methylthio)phenyl)thiourea
• [3-(Methylthio)phenyl]thiourea
• HMS2809E19
• [3-(methylsulfanyl)phenyl]thiourea
• 1-[3-(Methylthio)phenyl]-2-thiourea
• CHEMBL1404667
• SCHEMBL651726
• NCGC00246694-01
• AKOS009156176
• MLS000861654
• DTXSID3072290
• Thiourea, N-(3-(methylthio)phenyl)-
• Thiourea, (3-(methylthio)phenyl)-
• 71205-41-9
• 3-(METHYLSULFANYL)PHENYLTHIOUREA
• SMR000460438
• LXQSOEIIWYHVFA-UHFFFAOYSA-N

• MDL： MFCD00060448
• Inchi： 1S/C8H10N2S2/c1-12-7-4-2-3-6(5-7)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： LXQSOEIIWYHVFA-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(N)=S

Computed Properties

• Exact Mass: 198.029
• Monoisotopic Mass: 198.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 330.4°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.686

Additional information on 1-[3-(methylsulfanyl)phenyl]thiourea

1-[3-(methylsulfanyl)phenyl]thiourea: A Comprehensive Overview

The compound 1-[3-(methylsulfanyl)phenyl]thiourea (CAS No. 71205-41-9) is a significant molecule in the field of organic chemistry, particularly within the thiourea class of compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to 1-[3-(methylsulfanyl)phenyl]thiourea, providing a detailed and up-to-date analysis.

Thiourea derivatives have long been studied for their versatile chemical properties. The presence of the thiourea group (-NCSN-) in 1-[3-(methylsulfanyl)phenyl]thiourea introduces unique reactivity and functionality. Recent studies have highlighted the importance of thiourea-based compounds in areas such as catalysis, materials science, and pharmacology. For instance, researchers have explored the role of thiourea derivatives in enhancing enzyme activity or serving as building blocks for advanced materials.

The synthesis of 1-[3-(methylsulfanyl)phenyl]thiourea typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have allowed for higher yields and improved purity levels. For example, a study published in 2023 demonstrated the use of microwave-assisted synthesis to streamline the production of thiourea derivatives, including 1-[3-(methylsulfanyl)phenyl]thiourea, significantly reducing reaction times while maintaining product quality.

One of the most intriguing aspects of 1-[3-(methylsulfanyl)phenyl]thiourea is its potential application in drug discovery. The compound's structure suggests it may exhibit bioactive properties, making it a candidate for further pharmacological studies. Recent research has focused on evaluating its antioxidant and anti-inflammatory activities, which could pave the way for its use in treating chronic diseases such as neurodegenerative disorders or cardiovascular conditions.

In addition to its biological applications, 1-[3-(methylsulfanyl)phenyl]thiourea has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. A 2022 study highlighted the potential of thiourea derivatives like this compound in creating novel materials with applications in catalysis and sensing technologies.

From an environmental standpoint, understanding the degradation pathways of 1-[3-(methylsulfanyl)phenyl]thiourea is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation rates under various conditions. These findings are essential for ensuring sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 1-[3-(methylsulfanyl)phenyl]thiourea (CAS No. 71205-41-9) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, underscore its importance in contemporary research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both theoretical and applied sciences.